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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183

Overview of Diphenyl Chlorophosphonate

Diphenyl chlorophosphate (CAS No. 2524-64-3) is a versatile phosphorylating agent used in
various organic synthesis applications.[1][2] It is instrumental in the creation of monoalkyl
phosphates, anhydrides, esters, and thioesters.[2] Its applications also extend to peptide
synthesis and the conversion of aldoximes to nitriles.[1][2]

Physical and Chemical Properties

Below is a table summarizing the key physical and chemical properties of Diphenyl
Chlorophosphonate.
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Property Value Source

Molecular Formula C12H10CIO3P [3]

Molecular Weight 268.63 g/mol [3B1141[5]
Clear colorless to light yellow

Appearance o [1103114]
liquid

Odor Pungent [11[3114]

Boiling Point 314-316 °C/272 mmHg [3]

Density 1.296 g/mL at 25 °C [3]

Flash Point >230 °F (>110 °C) [3]

o Insoluble in water, may

Solubility [3114]
decompose

Refractive Index n20/D 1.55 [3]

Storage Temperature

2-8°C, under inert atmosphere

[3]

Synthesis Approaches

Several methods for the synthesis of diphenyl chlorophosphate have been described in the

literature. One common method involves the reaction of phenol with phenylphosphoric

dichloride.[6] In this process, 188g of phenol is added to the reaction mixture, and the

temperature is raised to 150°C for 2 hours.[6] After cooling, the mixture is stripped of phenyl

phosphorodichloridate, and distillation of the residue yields diphenyl chlorophosphate.[6]

Another patented method describes a synthesis route using diphenyl phosphate or its salt,

reacting with bis(trichloromethyl)carbonate in an organic solvent with an organic amine as a

catalyst.[7] The reaction is carried out at a temperature of 0-60°C for 1-10 hours.[7] The

subsequent workup involves cooling, washing with water, drying, and solvent recovery to obtain

the final product.[7] For instance, a solution of 50g of diphenyl phosphate in dichloromethane is

added to a mixture of N,N-dimethylformamide, bis(trichloromethyl) carbonate, and

dichloromethane at a temperature below 10°C.[3] After reacting for 3 hours, water is added,
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and the organic phase is separated, dried, and the solvent is evaporated to yield diphenyl
chlorophosphate with a purity of 99.2% and a yield of 90.3%.[3][7]

The synthesis workflow can be generalized as follows:

General synthesis workflow for Diphenyl Chlorophosphate.

Purification Methods

Purification of diphenyl chlorophosphate is typically achieved through distillation under reduced
pressure.[6][8] One procedure specifies distillation at 165-168°C (5 mm).[8] Another method
involves fractional distillation in a good vacuum, preferably using a spinning band column.[1]
After synthesis, cooling the solution to 0°C and filtering out insoluble matter is also a described
purification step.[3][7]

A general purification process can be visualized as:

Crude Product Mixture

Cooling to 0°C

Filtration of Insolubles

Vacuum Distillation
(e.g., 165-168°C @ 5mm)

Purified Diphenyl Chlorophosphate

Click to download full resolution via product page
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General purification process for Diphenyl Chlorophosphate.

Safety and Handling

Diphenyl chlorophosphate is a moisture-sensitive liquid that may severely irritate the skin, eyes,
and mucous membranes upon contact.[1][3][4] It is incompatible with bases, strong oxidizing
agents, and alcohols.[4] It is crucial to handle this chemical with appropriate personal protective
equipment, including gloves, protective clothing, and eye/face protection. Store in a cool, dry
place under an inert atmosphere.[2][3]

For detailed, specific protocols on the synthesis and purification of Diphenyl
Chlorophosphonate-d10, it is imperative to consult peer-reviewed scientific literature and
established chemical synthesis databases. These resources will provide the necessary detailed
experimental procedures and safety information required for conducting such chemical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553183#diphenyl-chlorophosphonate-d10-
synthesis-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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